Cas no 1195-94-4 (Piperidinium,2-carboxy-1,1-dimethyl-, inner salt)
1195-94-4 structure
Product Name:Piperidinium,2-carboxy-1,1-dimethyl-, inner salt
CAS No:1195-94-4
MF:C8H15NO2
MW:157.210202455521
CID:151217
PubChem ID:4479243
Update Time:2025-04-19
Piperidinium,2-carboxy-1,1-dimethyl-, inner salt Chemical and Physical Properties
Names and Identifiers
-
- Piperidinium,2-carboxy-1,1-dimethyl-, inner salt
- (2S)-1,1-dimethyl-2,3,4,5-tetrahydropyrrole-2-carboxylate
- (2S)-1,1-dimethylpiperidinium-2-carboxylate
- (2S)-1,1-dimethylpyrrolidinium-2-carboxylate
- (trimethylammonio)acetate - proline (1:1)
- Proline Betaine
- Q3882313
- 1195-94-4
- DTXSID701235328
- Piperidinium, 2-carboxy-1,1-dimethyl-, inner salt
- C08283
- HBOA trihexose
- 1,1-dimethylpiperidin-1-ium-2-carboxylate
- CHEBI:5757
- N,N-dimethyl-piperidinium-2-carboxylate
- 1,1-dimethylpiperidinium-2-carboxylate
- Pipecolic acid betaine
-
- Inchi: 1S/C8H15NO2/c1-9(2)6-4-3-5-7(9)8(10)11/h7H,3-6H2,1-2H3
- InChI Key: XULZWQRXYTVUTE-UHFFFAOYSA-N
- SMILES: [O-]C(C1CCCC[N+]1(C)C)=O
Computed Properties
- Exact Mass: 232.1424
- Monoisotopic Mass: 157.110278721g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 40.1Ų
Experimental Properties
- PSA: 89.46
Piperidinium,2-carboxy-1,1-dimethyl-, inner salt Related Literature
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
1195-94-4 (Piperidinium,2-carboxy-1,1-dimethyl-, inner salt) Related Products
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- 344-25-2(D-Proline)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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